Cas no 1206998-69-7 (1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea
• CAS No: 1206998-69-7
• MF: C₁₇H₁₇N₃O₃S₂
• MW: 375.465181112289
• CID: 6003016
• PubChem ID: 45503762
• Update Time: 2025-05-19

1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea
• 1206998-69-7
• VU0519979-1
• 1-(3,4-dimethoxyphenyl)-3-(6-methylsulfanyl-1,3-benzothiazol-2-yl)urea
• F5773-0203
• AKOS024517996
• 1-(3,4-dimethoxyphenyl)-3-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]urea
• 1-(3,4-dimethoxyphenyl)-3-(6-(methylthio)benzo[d]thiazol-2-yl)urea

• Inchi： 1S/C17H17N3O3S2/c1-22-13-7-4-10(8-14(13)23-2)18-16(21)20-17-19-12-6-5-11(24-3)9-15(12)25-17/h4-9H,1-3H3,(H2,18,19,20,21)
• InChI Key： BFQBDAPGSXWCGR-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC(=C(C=2)OC)OC)=O)=NC2C=CC(=CC1=2)SC

Computed Properties

• Exact Mass: 375.07113376g/mol
• Monoisotopic Mass: 375.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea

Professional Introduction to Compound with CAS No 1206998-69-7 and Product Name: 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea

The compound identified by the CAS number 1206998-69-7 and the product name 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic ureas, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzothiazole core substituted with dimethoxyphenyl and methylsulfanyl groups, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in benzothiazole derivatives as pharmacophores due to their ability to modulate various biological pathways. The benzothiazole scaffold is known for its stability and versatility in drug design, often serving as a key component in molecules targeting neurological disorders, infectious diseases, and cancer. The introduction of dimethoxyphenyl and methylsulfanyl groups into the structure of this compound enhances its binding affinity and selectivity, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Recent studies have highlighted the importance of benzothiazole derivatives in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The 1-(3,4-dimethoxyphenyl) moiety is particularly noteworthy, as it has been shown to interact with serotonin receptors in a manner that could be beneficial for conditions such as depression and anxiety. Additionally, the methylsulfanyl group may contribute to the compound's ability to cross the blood-brain barrier, a critical factor for therapeutic efficacy in neurological applications.

The structural design of 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea also suggests potential applications in the treatment of inflammatory diseases. The presence of both urea and thiazole functionalities allows for interactions with various inflammatory mediators and enzymes. For instance, the urea group can engage with proteases involved in inflammation pathways, while the thiazole ring may modulate cytokine production. This dual mechanism of action makes the compound an intriguing candidate for further investigation in models of chronic inflammation.

Furthermore, the compound's potential as an antiviral agent is another area of significant interest. Emerging research indicates that benzothiazole derivatives can interfere with viral replication by inhibiting key enzymes or disrupting viral protein synthesis. The specific substitution pattern in 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea may enhance its ability to interact with viral targets without affecting host cellular processes. This specificity is crucial for developing effective antiviral therapies that minimize side effects.

In vitro studies have begun to elucidate the mechanistic basis of the biological activities associated with this compound. Initial assays suggest that it exhibits potent activity against certain cancer cell lines by inducing apoptosis and inhibiting proliferation. The benzothiazole core appears to be responsible for binding to specific intracellular targets that regulate cell cycle progression and survival pathways. The additional substituents may fine-tune these interactions, leading to increased potency and selectivity.

The synthesis of 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea represents a sophisticated application of modern organic chemistry techniques. The preparation involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions at the benzothiazole ring followed by condensation reactions to introduce the urea functionality. Advances in catalytic methods have enabled more efficient synthesis routes, reducing both reaction times and environmental impact.

Evaluation of the compound's pharmacokinetic properties is essential for determining its potential as a therapeutic agent. Preliminary data indicate that it exhibits moderate solubility in aqueous media but good bioavailability when administered orally. These characteristics are favorable for drug development but may require formulation strategies to enhance solubility or stability if needed.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(3,4-dimethoxyphenyl)-3-6-(methylsulfanyl)-1,3-benzothiazol-2-ylurea are poised to play a significant role in future therapeutics. Their unique structural features offer opportunities for designing molecules with tailored properties suited to specific clinical needs. Collaborative efforts between chemists and biologists will be crucial in translating these findings into effective treatments for patients worldwide.